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Compound of Interest

Compound Name: Fenthionsulfoxide

CAS No.: 3761-41-9

Cat. No.: B144311 Get Quote

Introduction
Fenthionsulfoxide is a primary metabolite of Fenthion, a broad-spectrum organophosphate

insecticide.[1][2] As a product of oxidative metabolism in various organisms and environmental

compartments, Fenthionsulfoxide is a crucial analyte in toxicological studies, residue

analysis, and environmental fate monitoring.[1][3][4] Its presence and concentration are of

significant interest to researchers in drug development, environmental science, and food safety,

as the metabolic transformation of the parent compound can alter its biological activity and

toxicity.[3] This guide provides a comprehensive overview of Fenthionsulfoxide, from its

fundamental properties to detailed experimental protocols, designed for a scientific audience.

Core Chemical and Physical Properties
A foundational understanding of Fenthionsulfoxide begins with its key identifiers and

physicochemical properties. These data are essential for the accurate preparation of standards,

interpretation of analytical results, and prediction of its behavior in experimental systems.
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Property Value Source

CAS Number 3761-41-9 PubChem[5], ChemicalBook[6]

Molecular Formula C₁₀H₁₅O₄PS₂ PubChem[5]

Molecular Weight 294.33 g/mol ChemicalBook[6]

IUPAC Name

dimethoxy-(3-methyl-4-

methylsulfinylphenoxy)-

sulfanylidene-λ⁵-phosphane

PubChem

Synonyms
Mesulfenfos, Fensulfoxide,

BAY S 2281
AERU[7], ChemicalBook[6]

Melting Point 58-60 °C ChemicalBook[6]

Boiling Point 110 °C at 0.01 Torr ChemicalBook[6]

Chirality

The sulfur atom in the

sulfoxide group is a chiral

center, leading to two

diastereomers.

AERU[7]

Synthesis and Metabolic Pathway
Fenthionsulfoxide is primarily formed through the oxidation of the thioether group of Fenthion.

This transformation can occur both in biological systems, mediated by enzymes such as

cytochrome P450 and flavin-containing monooxygenases (FMO), and through chemical

oxidation in environmental matrices.[1][2]

The metabolic cascade does not end with Fenthionsulfoxide. It is part of a larger network of

transformations that also includes oxidation of the phosphorothioate group (P=S) to a

phosphate group (P=O), forming the more potent "oxon" analogues, and further oxidation of the

sulfoxide to a sulfone.[4][8] Understanding this pathway is critical, as the toxicity of the

metabolites can significantly differ from the parent compound.[3]
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Caption: Metabolic pathway of Fenthion.

Mechanism of Action and Toxicological Significance
The primary mechanism of action for organophosphate compounds, including Fenthion and its

metabolites, is the inhibition of acetylcholinesterase (AChE).[1][2] AChE is a critical enzyme

that hydrolyzes the neurotransmitter acetylcholine, terminating the nerve signal. Inhibition of

AChE leads to an accumulation of acetylcholine, resulting in overstimulation of the nervous

system and potential toxicity.[1][2]

Interestingly, while many oxon metabolites are more potent AChE inhibitors than their parent

compounds, studies have shown that Fenthionsulfoxide itself does not have significant anti-

AChE properties.[9] However, its formation is a critical step in a bioactivation pathway.

Subsequent oxidative desulfuration of Fenthionsulfoxide leads to the production of Fenthion

Oxon Sulfoxide, a potent AChE inhibitor.[9] Therefore, the conversion of Fenthion to

Fenthionsulfoxide is a key transformation that precedes the formation of more toxic
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metabolites.[3][9] From a toxicological standpoint, Fenthionsulfoxide is classified as "Toxic if

swallowed" (GHS Hazard H301).[5]

Experimental Protocols
Synthesis of Fenthionsulfoxide from Fenthion
This protocol describes a common method for the chemical synthesis of Fenthionsulfoxide,

which is crucial for generating analytical standards and for use in toxicological studies. The

causality behind this choice of protocol lies in its efficiency and the use of a selective oxidizing

agent. Meta-chloroperoxybenzoic acid (m-CPBA) is a widely used reagent that effectively

oxidizes thioethers to sulfoxides under mild conditions, often with high yields.[8]

Materials:

Fenthion

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask, magnetic stirrer, separatory funnel

Silica gel for column chromatography

Procedure:

Dissolve Fenthion (1 equivalent) in dichloromethane in a round-bottom flask with a magnetic

stirrer.

Cool the solution in an ice bath.

Slowly add a solution of m-CPBA (approximately 1.1 equivalents) in dichloromethane to the

stirred Fenthion solution. The slow addition is crucial to control the exothermic reaction and

prevent over-oxidation to the sulfone.
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Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the Fenthion is consumed (typically within a few hours), quench the reaction by adding

a saturated sodium bicarbonate solution to neutralize the m-chlorobenzoic acid byproduct.

Transfer the mixture to a separatory funnel, wash the organic layer with sodium bicarbonate

solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent

under reduced pressure.

Purify the resulting crude product by silica gel column chromatography to obtain pure

Fenthionsulfoxide.

Analysis of Fenthionsulfoxide in Produce by UHPLC-
MS/MS
This protocol outlines a validated method for the simultaneous analysis of Fenthion and its five

major metabolites, including Fenthionsulfoxide, in various produce matrices.[3][10][11] The

choice of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for

sample preparation is due to its proven efficiency in extracting a wide range of pesticides from

complex matrices with high recovery rates.[11] Ultra-High Performance Liquid Chromatography

coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) is the analytical technique of

choice because it provides the necessary sensitivity and selectivity for detecting trace levels of

these compounds.[3][11] This is particularly important as gas chromatography (GC) can be

challenging for sulfoxide analysis due to potential thermal degradation in the injector port.[3]

Materials and Instrumentation:

Homogenized sample matrix (e.g., brown rice, orange)

Acetonitrile with 1% acetic acid

Magnesium sulfate (anhydrous), sodium chloride, sodium citrate

Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)
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UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Procedure:

Extraction (QuEChERS): a. Weigh 10 g of the homogenized sample into a 50 mL centrifuge

tube. b. Add 10 mL of acetonitrile (with 1% acetic acid). c. Add the QuEChERS salt packet

(e.g., magnesium sulfate, sodium chloride, sodium citrate) to induce phase separation. d.

Shake vigorously for 1 minute and centrifuge.

Cleanup (d-SPE): a. Take an aliquot of the supernatant (acetonitrile layer). b. Add it to a d-

SPE tube containing PSA (to remove organic acids) and C18 (to remove nonpolar

interferences). c. Vortex for 30 seconds and centrifuge.

Analysis (UHPLC-MS/MS): a. Filter the cleaned extract through a 0.22 µm filter into an

autosampler vial. b. Inject the sample into the UHPLC-MS/MS system. c. Chromatographic

Conditions: Use a C18 column with a gradient mobile phase, typically consisting of water

and methanol, both containing 0.1% formic acid, to achieve optimal separation and

ionization.[11] d. Mass Spectrometry Conditions: Operate the mass spectrometer in positive

electrospray ionization (ESI+) mode. Detection and quantification are performed using

Multiple Reaction Monitoring (MRM). The MRM transitions (precursor ion -> product ion)

must be optimized for Fenthionsulfoxide to ensure selectivity and sensitivity.[3]

Quantification: a. Due to potential matrix effects (signal suppression or enhancement), it is

imperative to use matrix-matched calibration curves for accurate quantification.[3][11]

Prepare standards in a blank matrix extract and plot the peak area against the concentration

to generate the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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